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Compound of Interest

Compound Name: Isosafrole glycol

Cat. No.: B12666540

In-Depth Technical Guide to Isosafrole Glycol

For Researchers, Scientists, and Drug Development Professionals

Core Registry Information

Isosafrole glycol, also known as 1-(1,3-benzodioxol-5-yl)propane-1,2-diol, is a chemical
compound with the CAS number 62512-79-2.[1][2] It is a diol derivative of isosafrole and a
known metabolite of both safrole and isosafrole.[3]

This guide provides a comprehensive overview of the available technical data on isosafrole
glycol, including its chemical properties, synthesis protocols, metabolic pathways, and
biological activity.

Quantitative Data

The following table summarizes the key physicochemical properties of isosafrole glycol.
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Property Value Source
CAS Number 62512-79-2 [11[2]
Molecular Formula C10H1204 [1]
Molecular Weight 196.20 g/mol [1]

1-(1,3-benzodioxol-5-
IUPAC Name , [1]
yl)propane-1,2-diol

Isosafrole glycol, 1-(2H-1,3-
Synonyms BENZODIOXOL-5- [1][2]
YL)PROPANE-1,2-DIOL

INChl=1S/C10H1204/c1-
InChl 6(11)10(12)7-2-3-8-9(4-7)14-5-  [1]
13-8/h2-4,6,10-12H,5H2,1H3

YIRAEUKOPKEBHB-
InChIKey [1]
UHFFFAOYSA-N

, CC(C(C1=CcC2=C(C=C1)0CO
Canonical SMILES [1]
2)0)0

Experimental Protocols
Chemical Synthesis from Isosafrole

Isosafrole glycol can be synthesized from its precursor, isosafrole, through oxidation. A
common method involves the use of hydrogen peroxide and formic acid.[4]

Methodology:
» Dissolve 5 grams of isosafrole in 19 mL of acetone and cool the solution in an ice bath.[4]

o Slowly add a mixture of 4.7 mL of 30% hydrogen peroxide and 15.9 mL of 96% formic acid to
the solution with continuous stirring.[4]

o Continue stirring the reaction mixture for an additional 2 hours.[4]
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o Allow the mixture to stand at room temperature for 16 hours.[4]
e Remove the solvent under reduced pressure without applying heat.

e The resulting residue contains isosafrole glycol, which can be further purified using
chromatographic techniques. It is important to note that without acetone as a cosolvent, the
product mixture may also contain the ketone (3,4-methylenedioxyphenyl-2-propanone), as
well as mono- and diformates of the diol.[4]

Chemo-enzymatic Synthesis of Isosafrole Glycol

A greener, chemo-enzymatic method has been developed for the synthesis of vicinal diols from
propenylbenzenes, including isosafrole.[5] This two-step process involves lipase-catalyzed
epoxidation followed by epoxide hydrolysis.

Methodology:
o Epoxidation:
o Dissolve isosafrole (2.96 mmol) in 15 mL of ethyl acetate.

o Add 382 puL of a 35% w/w aqueous solution of hydrogen peroxide (4.44 mmol) and 10 mg
of Novozym 435 (immobilized lipase B from Candida antarctica).[5]

o Incubate the mixture in a thermoshaker at 30°C for 18 hours.[5] This in situ generation of
peroxyacetic acid from ethyl acetate, catalyzed by the lipase, leads to the epoxidation of
isosafrole.

e Hydrolysis:

o Following the epoxidation, the resulting isosafrole epoxide is hydrolyzed to the
corresponding diol. This can be achieved by treatment with methanolic potassium
hydroxide.[3]

o The reaction mixture is then subjected to work-up and purification, typically involving
extraction and chromatography, to isolate the isosafrole glycol.
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Metabolic and Signaling Pathways

Isosafrole glycol is a significant metabolite in the detoxification pathway of isosafrole and its
parent compound, safrole. It is formed via the epoxide-diol pathway.

Metabolic Pathway of Isosafrole

The metabolism of isosafrole can proceed through several routes, with the formation of the diol
being a key step. The primary pathway involves the oxidation of the propenyl side chain.[3]
This process is catalyzed by cytochrome P450 enzymes.[6]

The epoxide-diol pathway is a common metabolic route for compounds containing a double
bond. In the case of isosafrole, the double bond is first epoxidized to form isosafrole epoxide.
This epoxide is then hydrolyzed by epoxide hydrolase to yield isosafrole glycol. This
conversion is generally considered a detoxification step, as the resulting diol is more water-
soluble and can be more readily excreted from the body.

While isosafrole and its parent compound safrole have been shown to have carcinogenic
properties, the formation of isosafrole glycol is part of the metabolic process that can lead to
detoxification.[7][8] There is currently no evidence to suggest that isosafrole glycol itself
initiates any significant cellular signaling pathways. Its primary role appears to be that of a
metabolic intermediate.

Click to download full resolution via product page
Experimental Workflow Visualization

The chemo-enzymatic synthesis of isosafrole glycol can be visualized as a two-step process.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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